molecular formula C25H23FN4O2S2 B3076333 2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one CAS No. 1040632-23-2

2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one

Cat. No. B3076333
CAS RN: 1040632-23-2
M. Wt: 494.6 g/mol
InChI Key: VIVWPEYEKCYRMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a derivative of thieno[3,2-d]pyrimidin-4(3H)-one, which is a heterocyclic compound containing a thiophene and a pyrimidine ring fused together. The molecule also contains a piperazine ring, which is a common feature in many pharmaceuticals .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring could potentially form hydrogen bonds with other molecules, and the presence of the phenyl groups could lead to π-π stacking interactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the piperazine ring could make it more soluble in water compared to compounds with just phenyl groups .

Scientific Research Applications

Antimicrobial Activity

Compounds related to 2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one have been studied for their antimicrobial properties. For instance, derivatives such as 2-(4-ethoxycarbonylthiazol-2-ylamino)-2-oxoethyl 4-(pyrimidin-2-yl)piperazin-1-carbodithiodate exhibited high antimicrobial activity, demonstrating the potential of these compounds in addressing microbial infections (Yurttaş et al., 2016).

Antiproliferative Activity Against Cancer

The compound's derivatives have also been evaluated for their antiproliferative effects against human cancer cell lines. A study on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives revealed significant antiproliferative activity on various cancer cell lines, suggesting the potential of these compounds in cancer treatment (Mallesha et al., 2012).

Monoamine Oxidase Inhibition

Another research focus is the inhibitory activity of related compounds on monoamine oxidase A and B. Compounds like 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives exhibited selective MAO-A inhibitory activity, which is significant for developing treatments for neurological and psychiatric disorders (Kaya et al., 2017).

Kinase Inhibition for Cancer Treatment

Compounds structurally similar to this compound have been investigated for their role as kinase inhibitors, particularly in the context of cancer treatment. For example, PD0205520, a compound under investigation for inhibiting the tyrosine kinase activity of the epidermal growth factor receptor, demonstrates the application of these compounds in targeted cancer therapies (Zhang et al., 2005).

Metabolism in Chronic Myelogenous Leukemia

The metabolism of compounds like 4-(4-Methyl-piperazin-1-ylmethyl)-N-[6-methyl-5-(4-pyridin-3-yl-pyrimidin-2-ylamino)-pyridin-3-yl]-3-trifluoromethyl-benzamide in chronic myelogenous leukemia (CML) patients shows the relevance of these compounds in understanding drug metabolism and efficacy in cancer treatment (Gong et al., 2010).

5-HT1A Receptor Ligands

A series of compounds related to this compound have been evaluated for their affinity to the 5-HT1A receptor, showcasing their potential application in treating disorders related to serotonin dysregulation (Modica et al., 1997).

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing the indole nucleus, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For example, some indole derivatives have been found to inhibit the uptake of certain molecules, such as uridine . This inhibition can lead to changes in cellular function and can have therapeutic effects .

Biochemical Pathways

For example, some indole derivatives have been found to have antiviral activity, suggesting that they may interfere with viral replication pathways . Additionally, some compounds with similar structures have been found to inhibit nucleoside transporters, which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Pharmacokinetics

For example, the presence of a halogen substitute in the fluorophenyl moiety next to the piperazine ring was found to be essential for the inhibitory effects on certain transporters .

Result of Action

For example, some indole derivatives have been found to have antiviral activity, suggesting that they may inhibit viral replication . Additionally, some compounds with similar structures have been found to inhibit nucleoside transporters, which could lead to changes in cellular function .

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and potentially developed into a drug .

properties

IUPAC Name

2-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H23FN4O2S2/c1-28-24(32)23-22(20(15-33-23)17-5-3-2-4-6-17)27-25(28)34-16-21(31)30-13-11-29(12-14-30)19-9-7-18(26)8-10-19/h2-10,15H,11-14,16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VIVWPEYEKCYRMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)N4CCN(CC4)C5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H23FN4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

494.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Reactant of Route 2
Reactant of Route 2
2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Reactant of Route 3
Reactant of Route 3
2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Reactant of Route 4
Reactant of Route 4
2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Reactant of Route 5
Reactant of Route 5
2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Reactant of Route 6
Reactant of Route 6
2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.